4-nitro-1H-pyrazol-1-amine

• IUPAC Name: 4-nitropyrazol-1-amine
• InChI: InChI=1S/C3H4N4O2/c4-6-2-3(1-5-6)7(8)9/h1-2H,4H2
• InChI Key: HHLMDIFYWRJFAD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NN1N)[N+](=O)[O-]
• Molecular Formula: C3H4N4O2
• Molecular Weight: 128.09 g/mol

Description

4-Nitro-1H-pyrazol-1-amine is a building block for the synthesis of various pharmaceutical compounds, including inhibitors and therapeutic agents. It is a useful research chemical and has been used in the synthesis of highly selective, brain-penetrant aminopyrazole LRRK2 Inhibitor, a potentially viable treatment for Parkinson’s disease.

Chemical Reactions Analysis

Pyrazole-based ligands have been synthesized and evaluated for their catalytic properties in the oxidation reaction of catechol to o-quinone. These ligands provide one pyrazole sp2-nitrogen, one pyridine sp2-nitrogen, and one amine sp3-nitrogen, which were capable of coordinating to the metal.

Safety and Hazards

4-Nitro-1H-pyrazol-1-amine is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Pyrazole-based ligands have shown promising results in catalytic processes relating to catecholase activity. The development of high-performance energetic materials has received increasing attention due to their significant application in national defense and aerospace technologies. Therefore, 4-nitro-1H-pyrazol-1-amine and its derivatives could have potential applications in these areas.